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Compound of Interest

Compound Name: 2,2-Dimethylhex-5-enal

CAS No.: 52278-99-6

Cat. No.: B1365124

Get Quote
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1365124?utm_src=pdf-custom-synthesis#bc-rfq
https://www.epa.gov/sites/default/files/2015-07/documents/epa-8315a.pdf
https://www.epa.gov/esam/epa-method-8315a-sw-846-determination-carbonyl-compounds-high-performance-liquid
https://www.unitedchem.com/wp-content/uploads/2015/10/EPA_Method_8315_Application_Note_2023.pdf
https://discover.restek.com/articles/EVSS2393/improve-analysis-of-aldehydes-and-ketones-in-air-samples-with-faster-more-accurate-methodology/
https://discover.restek.com/articles/EVSS2393/improve-analysis-of-aldehydes-and-ketones-in-air-samples-with-faster-more-accurate-methodology/
https://www.benchchem.com/product/b1365124/docs#chromatographic-retention-time-comparison-of-aldehyde-standards
https://www.benchchem.com/product/b1365124/docs#chromatographic-retention-time-comparison-of-aldehyde-standards
https://www.benchchem.com/product/b1365124/docs#chromatographic-retention-time-comparison-of-aldehyde-standards
https://www.benchchem.com/product/b1365124/docs#chromatographic-retention-time-comparison-of-aldehyde-standards
https://www.benchchem.com/product/b1365124?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1365124?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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